Cas no 865544-35-0 (N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide)

• Product Name: N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide
• CAS No: 865544-35-0
• MF: C₁₄H₁₀BrN₃O₃S₂
• MW: 412.281499385834
• CID: 6187784
• PubChem ID: 2104760
• Update Time: 2025-10-22

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide
• F1381-0452
• 865544-35-0
• N-[(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5-nitrothiophene-2-carboxamide
• AKOS024608301
• (E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-5-nitrothiophene-2-carboxamide
• N-(6-bromo-3-ethyl-1,3-benzothiazol-2-ylidene)-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C14H10BrN3O3S2/c1-2-17-9-4-3-8(15)7-11(9)23-14(17)16-13(19)10-5-6-12(22-10)18(20)21/h3-7H,2H2,1H3/b16-14-
• InChI Key： YUSCEMNHBRZLCJ-PEZBUJJGSA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(C1=CC=C([N+](=O)[O-])S1)=O)/N2CC

Computed Properties

• Exact Mass: 410.93470g/mol
• Monoisotopic Mass: 410.93470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 132Ų

Additional information on N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide

Introduction to N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-nitrothiophene-2-carboxamide (CAS No: 865544-35-0)

The compound N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is identified by the CAS registry number 865544, which uniquely identifies it in chemical databases worldwide.

The molecular structure of this compound is characterized by a benzothiazole ring system, which is a heterocyclic aromatic structure containing sulfur and nitrogen atoms. The presence of a bromine atom at position 6 and an ethyl group at position 3 adds to the complexity and functionality of the molecule.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science due to their unique electronic properties and structural versatility.

One of the key features of this compound is its ability to form stable conjugated systems, which makes it a promising candidate for applications in organic electronics.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and condensation reactions, which are optimized to achieve high yields and purity.

Research has shown that this compound exhibits interesting photophysical properties, making it suitable for use in light-emitting diodes (LEDs) and other optoelectronic devices.

In addition to its electronic applications, this compound has shown potential in medicinal chemistry as a lead compound for the development of new drugs targeting various diseases.

The introduction of a nitro group at position 5 on the thiophene ring further enhances the molecule's reactivity and selectivity in various chemical reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with high accuracy.

The carboxamide group at position 2 plays a crucial role in determining the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Efforts are currently underway to explore the biocompatibility and toxicity profiles of this compound to assess its suitability for use in therapeutic agents.

In conclusion, N-(2E)-6-bromo-3-ethyl-benzothiazole derivative represents a valuable addition to the arsenal of advanced materials available for research and development across multiple disciplines.